Cas no 112151-69-6 (methyl 2-ethylideneoct-3-enoate)
112151-69-6 structure
Product name:methyl 2-ethylideneoct-3-enoate
methyl 2-ethylideneoct-3-enoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-ethylideneoct-3-enoate
- DTXSID10764000
- 112151-69-6
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- Inchi： InChI=1S/C11H18O2/c1-4-6-7-8-9-10(5-2)11(12)13-3/h5,8-9H,4,6-7H2,1-3H3
- InChI Key： XJKHXAHJRLEVIK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 182.130679813Da
- Monoisotopic Mass: 182.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.5
methyl 2-ethylideneoct-3-enoate Related Literature
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
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M. Heilig,A. Kolew,M. Schneider Lab Chip, 2016,16, 734-742
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Zhewei Liu,Zhoufeng Bian,Zhigang Wang,Bo Jiang React. Chem. Eng., 2022,7, 450-459
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